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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxypyridine

Cat. No.: B039753 Get Quote

This document provides a concise technical overview of 2,6-Dibromo-4-methoxypyridine, a

compound of interest in pharmaceutical and agrochemical research. The focus is on its

fundamental chemical properties, specifically its molecular formula and weight.

Core Molecular Data
The essential molecular details of 2,6-Dibromo-4-methoxypyridine are summarized in the

table below. This information is critical for stoichiometric calculations in synthesis and for

analytical characterization.

Parameter Value

Chemical Formula C₆H₅Br₂NO[1][2][3][4]

Molecular Weight 266.92 g/mol [1][2][3]

Experimental Protocols
The determination of the molecular formula and weight of a compound like 2,6-Dibromo-4-
methoxypyridine typically involves the following standard analytical techniques:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
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mass measurement, which can be used to deduce the elemental composition and thus the

molecular formula.

Elemental Analysis: This method determines the percentage composition of the individual

elements (carbon, hydrogen, nitrogen, etc.) in the compound. The results are used to

calculate the empirical formula, which can then be compared with the molecular formula

derived from mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule. By analyzing the chemical shifts, integration, and

coupling patterns of the signals, the connectivity of the atoms can be determined, confirming

the proposed structure and, by extension, the molecular formula.

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

mass (molecular weight) is a fundamental concept in chemistry. The following diagram

illustrates this logical flow.
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Caption: Logical flow from compound name to molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b039753#2-6-dibromo-4-methoxypyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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